Cas no 1339457-48-5 (3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid)

• Product Name: 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid
• CAS No: 1339457-48-5
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 6185517
• PubChem ID: 64282576
• Update Time: 2025-07-19

3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid
• 1339457-48-5
• EN300-1020163
• 3-methyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-2-carboxylic acid
• AKOS013604138

• Inchi： 1S/C10H11NO4S/c1-3-4-15-10(14)11-7-5-6(2)8(16-7)9(12)13/h3,5H,1,4H2,2H3,(H,11,14)(H,12,13)
• InChI Key： RIAUJGWKNVBZLY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 241.04087901g/mol
• Monoisotopic Mass: 241.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid

Introduction to 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 1339457-48-5)

3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 1339457-48-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a thiophene ring and an amino acid moiety, make it a valuable candidate for various pharmacological studies.

The chemical structure of 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid consists of a thiophene ring substituted with a methyl group at the 3-position and a carboxylic acid group at the 2-position. The key functional group is the amide linkage formed by the propenyl ether and the carboxylic acid, which imparts specific reactivity and biological properties to the molecule. This structure is particularly interesting due to its potential to interact with various biological targets, including enzymes, receptors, and ion channels.

Recent studies have highlighted the potential of 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research reported that this compound can inhibit the replication of several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action appears to involve interference with viral RNA synthesis, which could make it a valuable addition to existing antiviral therapies.

The pharmacokinetic properties of 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid have also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent. The compound shows good oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for chronic conditions.

Toxicity studies have revealed that 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. Preclinical toxicology studies have not shown any significant adverse effects at doses up to 100 mg/kg in animal models.

The potential applications of 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid extend beyond inflammation and viral infections. Recent research has explored its role in cancer therapy. A study published in Cancer Letters reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism involves the activation of caspase-dependent pathways and the inhibition of cell proliferation.

In conclusion, 3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 1339457-48-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.